Cas no 78241-55-1 (ethyl 8-isocyanatooctanoate)

• Product Name: ethyl 8-isocyanatooctanoate
• CAS No: 78241-55-1
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD24450849
• CID: 4186577
• PubChem ID: 13991420
• Update Time: 2025-06-09

ethyl 8-isocyanatooctanoate Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 8-isocyanato-, ethyl ester
• ethyl 8-isocyanatooctanoate

• MDL： MFCD24450849
• Inchi： 1S/C11H19NO3/c1-2-15-11(14)8-6-4-3-5-7-9-12-10-13/h2-9H2,1H3
• InChI Key： FJPUMAGPRSTRLK-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCCCCCCN=C=O

Additional information on ethyl 8-isocyanatooctanoate

Ethyl 8-Isocyanatooctanoate (CAS No. 78241-55-1): An Overview of Its Properties, Applications, and Recent Research

Ethyl 8-isocyanatooctanoate (CAS No. 78241-55-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which includes an isocyanate group and an ester functional group, making it a valuable intermediate in the synthesis of various polymers and pharmaceuticals.

The isocyanate group in ethyl 8-isocyanatooctanoate is highly reactive and can participate in a wide range of chemical reactions, such as the formation of urethanes and polyurethanes. This reactivity makes it an essential building block in the development of coatings, adhesives, and elastomers. The ester group, on the other hand, imparts additional functionality and can be tailored to achieve specific properties in the final product.

Recent research has focused on the use of ethyl 8-isocyanatooctanoate in the development of novel materials with enhanced mechanical properties and improved biocompatibility. For instance, a study published in the Journal of Polymer Science demonstrated that ethyl 8-isocyanatooctanoate can be used to synthesize polyurethane-based hydrogels with tunable mechanical properties. These hydrogels have potential applications in tissue engineering and drug delivery systems due to their ability to mimic the natural extracellular matrix.

In the pharmaceutical industry, ethyl 8-isocyanatooctanoate has been explored as a key intermediate in the synthesis of drugs with improved solubility and bioavailability. A notable example is its use in the development of prodrugs, where the isocyanate group can be selectively modified to enhance the therapeutic efficacy of the parent drug. This approach has shown promise in overcoming challenges associated with poor drug solubility and stability.

The environmental impact of ethyl 8-isocyanatooctanoate has also been a subject of recent studies. Researchers at the University of California, Berkeley, have investigated the biodegradability and ecotoxicity of this compound. Their findings suggest that ethyl 8-isocyanatooctanoate exhibits good biodegradability under aerobic conditions and has low ecotoxicity, making it a more sustainable choice for industrial applications.

Safety considerations are paramount when handling ethyl 8-isocyanatooctanoate. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure to vapors.

In conclusion, ethyl 8-isocyanatooctanoate (CAS No. 78241-55-1) is a multifunctional compound with a wide range of applications in materials science and pharmaceutical research. Its unique chemical structure makes it an invaluable intermediate for synthesizing advanced materials and drugs with enhanced properties. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.